Reveromycin B

• IUPAC Name: (2E,4S,5S,6E,8E)-10-[(2R,5S,8S,9R)-2-butyl-2-[(1S,2E,4E)-5-carboxy-1-(3-carboxypropanoyloxy)-4-methylpenta-2,4-dienyl]-8-methyl-1,10-dioxaspiro[4.5]decan-9-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
• InChI: InChI=1S/C36H52O11/c1-6-7-19-35(30(14-10-25(3)23-33(42)43)45-34(44)17-16-32(40)41)21-22-36(47-35)20-18-27(5)29(46-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1
• InChI Key: XVFQIVPMOPJEIO-OXVOKJAASA-N
• Canonical SMILES: CCCCC1(CCC2(O1)CCC(C(O2)CC=C(C)C=CC(C(C)C=CC(=O)O)O)C)C(C=CC(=CC(=O)O)C)OC(=O)CCC(=O)O
• Isomeric SMILES: CCCC[C@@]1(CC[C@@]2(O1)CC[C@@H]([C@H](O2)C/C=C(\C)/C=C/[C@@H]([C@@H](C)/C=C/C(=O)O)O)C)[C@H](/C=C/C(=C/C(=O)O)/C)OC(=O)CCC(=O)O
• Molecular Formula: C36H52O11
• Molecular Weight: 660.8 g/mol

Description

Reveromycin B is a spiroketal bacterial metabolite originally isolated from Streptomyces. It inhibits EGF-induced mitogenic activity in Balb/MK cells and exhibits pH-dependent antifungal activity against C. albicans. Reveromycin A, a related compound, has been known to inhibit protein synthesis by selectively blocking the enzymatic activity of IleRS.

Synthesis Analysis

The total synthesis of Reveromycin B has been achieved through a novel, convergent, and stereoselective reaction sequence. Key steps of this successful strategy include a modified Negishi coupling (construction of C7-C8 bond) and a Kishi-Nozaki reaction (construction of C19-C20 bond), which were employed in the attachment of the target side chains.

Molecular Structure Analysis

Reveromycin B has a complex molecular structure with the formula C36H52O11. The structure includes a 5,6-spiroketal system.

Chemical Reactions Analysis

Key chemical reactions in the synthesis of Reveromycin B include a modified Negishi coupling and a Kishi-Nozaki reaction. These reactions were crucial for the construction of complex dienes and the attachment of the target side chains.

Physical And Chemical Properties Analysis

Reveromycin B has a molecular weight of 660.8 g/mol. It is a natural product found in Streptomyces.

Scientific Research Applications

Antifungal Applications

Reveromycin B: has been identified as a potent antifungal agent. . Its antifungal activity is significant in the agricultural sector, where it can be used to protect crops from fungal infections. .

Metabolic Engineering

The production of reveromycin B can be optimized through metabolic engineering. . This optimization is crucial for its large-scale production and subsequent application in various fields.

Mechanism of Action

Target of Action

• IleRS belongs to the aminoacyl-tRNA synthetase (AARS) family .

Mode of Action

• It occupies the substrate tRNAIle binding site, competing with tRNAIle and synergistically binding with L-isoleucine or its intermediate analogue (Ile-AMS) in the aminoacylation pocket of IleRS .

Pharmacokinetics

• ADME Properties :
  • Metabolism : RM-B undergoes esterification (e.g., C24 carboxyl group) affecting its inhibitory activity .
• Impact on Bioavailability :
  • RM-B’s selectivity for OCs and bone tissue contributes to its potential as an anti-osteoporosis therapeutic .

Result of Action

• Cellular Effects :
  • Antifungal activity against Candida albicans .

Action Environment

• pH Dependency :
  • Its efficacy is influenced by the acidic microenvironment of OCs and fungal cells .

Future Directions

Future studies may focus on enhancing the production of Reveromycin B through the activation of the LuxR family regulator. Additionally, the development of Streptomyces sp. SN-593 as a platform for terpenoid compounds mass production could pave the way for the preparation of designed analogues for biological study.

Q & A

Q1: What is the biological target of Reveromycin B and how does it exert its effects on cells?

A1: Reveromycin B inhibits epidermal growth factor (EGF)-stimulated mitogen response in Balb/MK cells []. While its exact mechanism of action remains unclear, research suggests that Reveromycin A, a closely related compound, acts as a selective inhibitor of protein synthesis in eukaryotic cells []. This suggests that Reveromycin B might also interfere with protein synthesis pathways, ultimately leading to growth inhibition.

Q2: What is the chemical structure of Reveromycin B?

A2: Reveromycin B features a [, ]-spiroketal core decorated with two unsaturated side chains terminating in carboxylic acid groups [, ]. This complex structure is challenging to synthesize, leading to several total synthesis approaches [, , , , ].

Q3: How does the structure of Reveromycin B relate to its biological activity?

A3: While the precise structure-activity relationship (SAR) of Reveromycin B is still under investigation, studies comparing it to other members of the Reveromycin family, such as Reveromycin A, show that modifications to the spiroketal core can significantly impact biological activity []. Reveromycin A, possessing a [, ]-spiroketal core, exhibited stronger antiproliferative, morphological reversion, and antifungal activities compared to Reveromycin B []. This suggests that the spiroketal structure plays a critical role in target binding and biological activity. Further research, including the synthesis and testing of analogs, is necessary to fully elucidate the SAR of Reveromycin B [].

Q4: What are the key synthetic challenges in producing Reveromycin B and how have they been addressed?

A4: The total synthesis of Reveromycin B presents significant challenges due to its complex stereochemistry and highly functionalized structure. Several research groups have developed innovative strategies to overcome these challenges. Key breakthroughs include:

• Construction of the Spiroketal Core: Different approaches have been employed, including inverse electron demand hetero-Diels-Alder reactions [] and convergent, stereoselective sequences [].
• Attachment of Side Chains: Modified Negishi couplings have proven effective in constructing the complex dienes within the side chains []. Additionally, Kishi-Nozaki reactions have been employed for specific bond formations [].